Cas no 114-79-4 (1-(3,4-Dimethylphenyl)urea)

• Product Name: 1-(3,4-Dimethylphenyl)urea
• CAS No: 114-79-4
• Molecular Formula: C₉H₁₂N₂O
• Molecular Weight: 164.20438
• CID: 212576
• PubChem ID: 5218724

1-(3,4-Dimethylphenyl)urea Properties

Names and Identifiers

• Urea,N-(3,4-dimethylphenyl)-
• (3,4-dimethylphenyl)urea
• N-(3,4-DIMETHYLPHENYL)UREA
• (3,4-Dimethyl-phenyl)-harnstoff
• (3,4-dimethyl-phenyl)-urea
• 1-(3,4-dimethylphenyl)urea
• AC1NQBX5
• AC1Q2DY3
• AC1Q2MI6
• SureCN6918008
• Zinc00394977
• DTXSID10921257
• 114-79-4
• Z107732966
• 6663-54-3
• MFCD00025426
• SCHEMBL6918008
• EN300-14857
• Urea, N-(3,4-dimethylphenyl)-
• N-(3,4-Dimethylphenyl)carbamimidic acid
• BS-3893
• CS-0234859
• AKOS000200495

• MDL： MFCD00025426
• InChIKey： GPHGNFGNYRBWAM-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H12N2O/c1-6-3-4-8(5-7(6)2)11-9(10)12/h3-5H,1-2H3,(H3,10,11,12)
• SMILES： CC1=CC=C(NC(N)=O)C=C1C

Computed Properties

• Exact Mass: 164.09506
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.094963011g/mol
• Heavy Atom Count: 12
• Complexity: 170
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12